Cas no 40371-61-7 (N-(3-bromo-4-methylphenyl)acetamide)

N-(3-bromo-4-methylphenyl)acetamide is a brominated aromatic acetamide derivative with the molecular formula C9H10BrNO. This compound features a bromine substituent at the 3-position and a methyl group at the 4-position of the phenyl ring, attached to an acetamide functional group. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine moiety enhances reactivity for further functionalization, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for cross-coupling reactions and other transformations requiring precise regioselectivity. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
N-(3-bromo-4-methylphenyl)acetamide structure
40371-61-7 structure
Product Name:N-(3-bromo-4-methylphenyl)acetamide
CAS No:40371-61-7
MF:C9H10BrNO
MW:228.08580160141
CID:1512420
PubChem ID:11708413
Update Time:2025-06-09

N-(3-bromo-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-bromo-4-methylphenyl)acetamide
    • N-acetyl-3-bromo-4-methylaniline
    • 2-bromo-4-acetamidotoluene
    • AGN-PC-00EJYE
    • 3-bromo-4-methylacetanilide
    • AKOS003632061
    • Acetamide, N-(3-bromo-4-methylphenyl)-
    • N-(3-bromo-4-methylphenyl)-acetamide
    • CTK1D4608
    • AB07992
    • N-acetyl-3-bromo-4-methylbenzenamine
    • 3-Bromo-p-(N-aceto)toluidine
    • 3'-bromo-4'-methylacetanilide
    • SureCN2556808
    • 3-Bromo-p-(N-aceto)toluidine;N-acetyl-3-bromo-4-methylbenzenamine;3-bromo-4-methylacetanilide;N-(3-bromo-4-methylphenyl)-acetamide;Acetamide,N-(3-bromo-4-methylphenyl);2-bromo-4-acetamidotoluene;N-acetyl-3-bromo-4-methylaniline;
    • DTXSID10470937
    • Z296850122
    • SCHEMBL2556808
    • 40371-61-7
    • D84576
    • KEVGOMKRAFQTBF-UHFFFAOYSA-N
    • EN300-266079
    • DB-209563
    • MFCD01047359
    • Inchi: 1S/C9H10BrNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12)
    • InChI Key: KEVGOMKRAFQTBF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C)NC(C)=O

Computed Properties

  • Exact Mass: 226.99500
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 3.36540

N-(3-bromo-4-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 95.00 2022-06-02
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Enamine
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